Cas no 5391-39-9 (1-Acetyl-2-imidazolidinone)

• Product Name: 1-Acetyl-2-imidazolidinone
• CAS No: 5391-39-9
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• MDL: MFCD00988254
• CID: 45793
• PubChem ID: 79350
• Update Time: 2025-04-18

1-Acetyl-2-imidazolidinone Chemical and Physical Properties

Names and Identifiers

• 1-Acetylimidazolidin-2-one
• N-Acetyl-2-imidazolidinone
• 1-Acetyl-2-imidazolidinone
• 1-ACETYL-1,3,4,5-TETRAHYDROIMIDAZOLE-2-ONE
• EINECS 226-388-3
• A829828
• MFCD00988254
• FT-0661235
• 2-Imidazolidinone, 1-acetyl-
• UNII-I618FH9ZLM
• FT-0635656
• 1-acetyl-2-imidazolidone
• DTXSID40202187
• AS-13183
• N-acetyl-4,5-dihydro-1H-imidazol-2-one
• JJWACYUTERPMBM-UHFFFAOYSA-N
• AKOS006343468
• N-Acetylethyleneurea-d4
• 1-ACETYLIMIDAZOLIDINONE
• N-acetyl-2-iMidazolidazolidinone
• N-acetyl-imidazolid-2-one
• AC-17069
• NS00032872
• Q27896954
• N-acetyl-2imidazolidinone
• 1-acetyl-imidazolin-2-one
• F20425
• 1- Acetyl-imidazolidin-2-on
• I618FH9ZLM
• Clonidine Hydrochloride Imp. A (EP); Clonidine Imp. A (EP); 1-Acetylimidazolidin-2-one; Clonidine Hydrochloride Impurity A; Clonidine Impurity A
• W-105697
• CHEMBL4576725
• CS-W013469
• 1-acetyl-imidazolidine-2-one
• SY053039
• EN300-193620
• 1-Acetyl-imidazolidin-2-one
• N-Acetylimidazolidinone
• 5391-39-9
• EU-0067124
• CLONIDINE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• BCP07034
• SCHEMBL440183
• A1945

• MDL： MFCD00988254
• Inchi： 1S/C5H8N2O2/c1-4(8)7-3-2-6-5(7)9/h2-3H2,1H3,(H,6,9)
• InChI Key： JJWACYUTERPMBM-UHFFFAOYSA-N
• SMILES： O=C1NCCN1C(C)=O

Computed Properties

• Exact Mass: 128.05900
• Monoisotopic Mass: 128.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.9
• Topological Polar Surface Area: 49.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.237
• Melting Point: 182.0 to 186.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.492 
• PSA: 49.41000
• LogP: -0.17520
• Solubility: Not determined

1-Acetyl-2-imidazolidinone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S37
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R38